Cas no 941884-70-4 (2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide)
2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethylsulfonylphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
- 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
-
- Inchi: 1S/C19H20N2O4S2/c1-4-27(23,24)14-8-6-13(7-9-14)11-16(22)20-19-21-17-15(25-3)10-5-12(2)18(17)26-19/h5-10H,4,11H2,1-3H3,(H,20,21,22)
- InChI Key: PEKCXVJSSRMTTF-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=C(OC)C=CC(C)=C2S1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1
2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2829-0875-2μmol |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-5μmol |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-10μmol |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-20μmol |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-1mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-2mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-3mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-4mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-5mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2829-0875-10mg |
2-[4-(ethanesulfonyl)phenyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide |
941884-70-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
Professional Introduction to Compound with CAS No. 941884-70-4 and Product Name: 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
The compound identified by the CAS number 941884-70-4 and the product name 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an ethanesulfonyl moiety and a benzothiazole scaffold, positions this compound as a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzothiazole derivatives. Benzothiazole compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structure of 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide incorporates elements that enhance its pharmacological profile, making it an attractive subject for further study.
The ethanesulfonyl group in the molecule contributes to its ability to interact with biological targets in a unique manner. Sulfonyl groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding affinity and metabolic stability. In this context, the ethanesulfonylphenyl moiety may play a crucial role in modulating the biological activity of the compound. Additionally, the presence of a methoxy group on the benzothiazole ring suggests potential for electronic modulation, which can influence both the reactivity and solubility of the molecule.
Recent studies have highlighted the importance of heterocyclic compounds in drug development. The benzothiazole scaffold is particularly noteworthy due to its presence in numerous FDA-approved drugs. For instance, derivatives of benzothiazole have been investigated for their potential in treating neurological disorders and infectious diseases. The specific substitution pattern in 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide may confer unique properties that differentiate it from previously studied analogs.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetamide group at the N-position further complicates the synthetic pathway but also adds another layer of functionality that could be exploited for therapeutic purposes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the desired molecular framework efficiently.
In terms of biological evaluation, preliminary studies suggest that 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide exhibits promising activity against certain disease models. For example, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways. The interaction between this compound and biological targets can be further elucidated through structural biology techniques such as X-ray crystallography or cryo-electron microscopy.
The pharmacokinetic properties of this molecule are also of great interest. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure its suitability for clinical use. Computational modeling can aid in predicting these properties before experimental validation is conducted. Additionally, green chemistry principles may be applied during both synthesis and purification to minimize environmental impact.
Future research directions may include exploring derivatives of this compound to optimize its pharmacological profile. By modifying substituents on the benzothiazole ring or introducing additional functional groups, it may be possible to enhance potency or selectivity against specific targets. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.
The development of new drugs is a complex process that requires interdisciplinary collaboration and rigorous testing. However, compounds like 2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide offer hope for addressing unmet medical needs through innovative chemical design. As our understanding of biological systems continues to grow, molecules such as this one will play an increasingly important role in shaping future therapies.
941884-70-4 (2-4-(ethanesulfonyl)phenyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)